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Compound of Interest

Ethyl 2-(4-
Compound Name:
aminocyclohexyl)acetate

Cat. No.: B1273524

This guide provides essential safety, handling, and disposal information for Ethyl 2-(4-
aminocyclohexyl)acetate (CAS No: 76308-26-4), tailored for research, scientific, and drug
development professionals. The following procedures are designed to ensure the safe
management of this chemical in a laboratory setting.

Hazard Identification and Classification

Ethyl 2-(4-aminocyclohexyl)acetate hydrochloride is classified as an irritant and is harmful if
swallowed.[1][2] It can cause skin, eye, and respiratory irritation.[1][2]

GHS Hazard Statements:

H302: Harmful if swallowed[1][2]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1273524?utm_src=pdf-interest
https://www.benchchem.com/product/b1273524?utm_src=pdf-body
https://www.benchchem.com/product/b1273524?utm_src=pdf-body
https://www.benchchem.com/product/b1273524?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/12603945
https://www.angenechemical.com/sds/76308-26-4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12603945
https://www.angenechemical.com/sds/76308-26-4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12603945
https://www.angenechemical.com/sds/76308-26-4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12603945
https://www.angenechemical.com/sds/76308-26-4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12603945
https://www.angenechemical.com/sds/76308-26-4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12603945
https://www.angenechemical.com/sds/76308-26-4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C10H20CINOZ2[3]

Molecular Weight 221.72 g/mol [3]

Melting Point 177 °C[4]

Storage Temperature 2-8°C under an inert gas[4]
Solubility Slightly soluble in Methanol[4]
Appearance Solid

Personal Protective Equipment (PPE)

A crucial aspect of safely handling Ethyl 2-(4-aminocyclohexyl)acetate is the consistent and
correct use of personal protective equipment. The following PPE is recommended to minimize
exposure and ensure personal safety.

Protection Type Recommended Equipment  Standards

o Conforming to EN166 (EU) or
Safety glasses with side-

Eye/Face Protection ] . NIOSH (US) approved
shields or a face shield.
standards.[2][3]

Chemical-resistant gloves
i Follow good laboratory
) ) (inspect before use) and a lab )
Skin Protection practices for glove removal

coat or complete suit )
] ) ) and disposal.[2][3]
protecting against chemicals.

For nuisance exposures, a
P95 (US) or P1 (EU EN 143)
particle respirator. For higher-
level protection, use

Respiratory Protection OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator
cartridges. Use NIOSH (US) or
CEN (EU) approved

respirators.[3]
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Operational and Handling Protocols

Handling:

o Work in a well-ventilated area, preferably with a local exhaust system.[5]

Avoid the formation and inhalation of dust, vapors, or mists.[2][3]

Prevent contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling the substance.[5]

Do not eat, drink, or smoke in the handling area.[6]
Storage:

o Keep the container tightly closed.[5][6]

e Store in a cool, dark, and well-ventilated place.[5]

e Itis recommended to store under an inert gas atmosphere.[5]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure. Always have a copy of
the Safety Data Sheet (SDS) available for medical personnel.[2][3]
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult or has stopped, provide artificial

respiration. Seek medical attention.[2][3]

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

Skin Contact ] S
clothing. Consult a physician if irritation occurs.

[2](3]

Rinse thoroughly with plenty of water for at least
15 minutes, including under the eyelids.

Eye Contact ]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][7]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[2][3]

Spill and Disposal Plan

Spill Containment and Cleanup:

o Evacuate: Evacuate personnel from the spill area.[2][3]

o Ventilate: Ensure the area is well-ventilated.[2][3]

o Wear PPE: Use appropriate personal protective equipment as outlined above.[2][3]
» Containment: Prevent the product from entering drains.[2][3]

o Cleanup: For solid spills, sweep up and shovel the material into a suitable, closed container
for disposal, avoiding dust creation.[2][3] For liquid spills, absorb with an inert material.

o Disposal: Dispose of the waste in accordance with all applicable federal, state, and local
regulations.[3]
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Waste Disposal:
e Dispose of surplus and non-recyclable solutions through a licensed disposal company.[3]

e The product may be burned in a chemical incinerator equipped with an afterburner and
scrubber.[3]

o Contaminated packaging should be disposed of as an unused product.[3]

Chemical Spill Response Workflow

Caption: A logical workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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